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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006

Safe Handling of 3-Methoxybenzyl Chloride: A
Procedural Guide

This guide provides essential safety and logistical information for handling 3-Methoxybenzyl
chloride (CAS No. 824-98-6) in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development to ensure safe operational and disposal procedures.
Adherence to these guidelines is critical due to the hazardous nature of this chemical.

Hazard Summary: 3-Methoxybenzyl chloride is a corrosive liquid that causes severe skin
burns and eye damage.[1][2][3][4] It is also classified as a lachrymator, a substance that
irritates the eyes and causes tearing.[1][3] The compound is moisture-sensitive and may cause
respiratory irritation.[1][5] Accidental exposure requires immediate and specific first-aid
measures.

Chemical and Physical Properties

A summary of key quantitative data for 3-Methoxybenzyl chloride is presented below for easy
reference.
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Property Value

CAS Number 824-98-6

Molecular Formula CsHoCIO[1][6]

Molecular Weight 156.61 g/mol [1][4][6]

Appearance Clear, colorless to light yellow liquid[1][6][7]
Density 1.078 g/mL at 25 °C[6][8][9]

Boiling Point 124 °C @ 13 mmHg[6][8][9]

Flash Point 101 °C (213.8 °F) - closed cupl8]

Storage Temperature 2-8°C (Refrigerated)[8][9]

Operational and Safety Protocols

The following step-by-step procedures are designed to minimize risk during the handling,
storage, and disposal of 3-Methoxybenzyl chloride.

Engineering Controls and Preparation

o Ventilation: Always handle 3-Methoxybenzyl chloride in a well-ventilated area, preferably
within a certified chemical fume hood.[5][10]

o Safety Equipment: Ensure that eyewash stations and safety showers are unobstructed and
readily accessible near the workstation.[11]

o Material Preparation: Before starting work, gather all necessary equipment, including
appropriate containers, spill cleanup materials, and waste containers.

Required Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent contact and exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to
European Standard EN166 or OSHA 29 CFR 1910.133).[3][5][11] A full-face shield is also
recommended.[8]
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¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves (e.g., nitrile or neoprene). Inspect gloves for
any tears or holes before use.[5]

o Clothing: Wear a flame-resistant lab coat, long-sleeved clothing, and closed-toe shoes to
prevent any skin contact.[3]

o Respiratory Protection: For standard laboratory use under a fume hood, respiratory
protection may not be required. However, if exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with
an appropriate filter (e.g., type ABEK, EN14387).[3][8][12]

Step-by-Step Handling Procedure
» Don PPE: Before handling the chemical, put on all required PPE as specified above.

o Transfer: When transferring the liquid, use a chemical fume hood. Avoid breathing any mists
or vapors.[1][11]

» Dispensing: Use appropriate tools like a pipette or syringe for accurate and safe dispensing.
Prevent splashing.

e Reaction Setup: If using in a reaction, ensure the apparatus is secure and properly
assembled to prevent leaks.

o Post-Handling: After handling, wash your hands thoroughly with soap and water.[10][11] Do
not eat, drink, or smoke in the work area.

Storage and Transport

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place
designated as a "corrosives area".[1][5][11] The chemical should be kept refrigerated at 2-
8°C.[8][9]

e Incompatible Materials: Keep away from incompatible materials such as bases, alcohols,
amines, metals, and strong oxidizing agents.[1][11]
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Transport: When moving the chemical, ensure the container is sealed and secured on a
stable cart.

Emergency and Disposal Plans

Immediate action is crucial in the event of an emergency.

Spill Response Protocol

Evacuate: Evacuate non-essential personnel from the immediate spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, contain the spill using an inert absorbent material such as sand,
silica gel, or vermiculite.[1][3][11] Do not use combustible materials like sawdust.

Collect: Carefully scoop the absorbed material into a suitable, labeled, and closed container
for chemical waste.[1][3][11]

Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating agent
and wipe down all surfaces.

Dispose: Dispose of the waste container according to institutional and local regulations.

First-Aid Measures

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][2][3][11] Remove contact lenses if it is safe to do so0.[2][13] Seek
immediate medical attention from an ophthalmologist.[2]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1][2][11] Wash the
affected skin area with soap and plenty of water for at least 15 minutes.[1][5][11] Seek
immediate medical attention.[2]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[1][5][11] If breathing is difficult or has stopped, provide artificial respiration.[5][10]
[13] Seek immediate medical attention.[2][11]
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 Ingestion: Do NOT induce vomiting.[1][2][11] Rinse the mouth with water.[2][5] Never give
anything by mouth to an unconscious person.[1][11] Seek immediate medical attention.[2]
[11]

Disposal Plan

o Chemical Waste: Dispose of unused 3-Methoxybenzyl chloride and any contaminated
materials (e.g., absorbent pads, gloves) as hazardous chemical waste.[11]

o Containers: Empty containers should be triple-rinsed with a suitable solvent and disposed of
according to institutional guidelines.

o Regulations: All disposal must be conducted through an approved waste disposal plant in
accordance with local, state, and federal regulations.[7][11]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for handling 3-Methoxybenzyl chloride,
from preparation to emergency response.
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1. Preparation
- Verify fume hood
- Check safety showers/eyewash
- Gather materials

'

2. Don PPE

- Safety Goggles/Faceshield
- Lab Coat

- Chemical-resistant Gloves

3. Chemical Handling
(Inside Fume Hood)
- Weighing & Transfer

- Reaction Setup

Store unused chemical N

4. Storage
- Tightly sealed
- Refrigerated (2-8°C)
- Corrosives Area

EMERGENCY EVENT

5. End of Procedure
- Decontaminate workspace
- Doff PPE
- Wash hands

Personal Exposure

Spill Response First Aid
- Evacuate & Ventilate - Remove to safety
- Contain with inert material - Flush affected area (15+ min)
- Collect for disposal - Seek immediate medical attention

6. Waste Disposal

- Collect in labeled container
- Follow institutional protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

